Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate

• Molecular Formula: C16H13N3O5S
• Molecular Weight: 359.4 g/mol
• IUPAC Name: dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxopyridine-3,5-dicarboxylate
• InChI: InChI=1S/C16H13N3O5S/c1-23-14(21)9-7-19(8-10(13(9)20)15(22)24-2)18-16-17-11-5-3-4-6-12(11)25-16/h3-8H,1-2H3,(H,17,18)
• InChI Key: BXULJAHXHPHCTC-UHFFFAOYSA-N
• SMILES: COC(=O)C1=CN(C=C(C1=O)C(=O)OC)NC2=NC3=CC=CC=C3S2

Description

Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate (DBOD) is a chemical compound with potential applications in scientific research. DBOD belongs to the class of dihydropyridine derivatives, which are known for their pharmacological properties. DBOD has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied.

Mechanism of Action

The mechanism of action of Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate is not fully understood, but it is believed to involve the inhibition of calcium channels. Calcium channels are involved in various cellular processes, including muscle contraction, neurotransmitter release, and gene expression. By inhibiting calcium channels, this compound may affect these processes and have therapeutic effects. This compound has also been shown to exhibit antioxidant activity, which may contribute to its mechanism of action.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells, induce apoptosis, and inhibit angiogenesis. This compound has also been shown to exhibit anti-inflammatory activity and to protect against oxidative stress. In vivo studies have demonstrated that this compound can reduce blood glucose levels, improve insulin sensitivity, and reduce blood pressure.

Advantages and Limitations for Lab Experiments

Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate has several advantages for use in lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. This compound has been shown to exhibit various pharmacological properties, making it a useful tool for studying biological processes and developing new drugs. However, this compound also has some limitations. It is not water-soluble, which can make it difficult to use in certain experiments. This compound is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are several future directions for research on Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate. One area of interest is the development of new drugs based on this compound. This compound has been shown to exhibit various pharmacological properties, and further research may lead to the development of new drugs for the treatment of various diseases. Another area of interest is the study of the mechanism of action of this compound. Although the inhibition of calcium channels is believed to be involved, the exact mechanism of action of this compound is not fully understood. Further research may provide insights into the mechanism of action and lead to the development of more effective drugs. Additionally, the use of this compound in combination with other drugs or therapies may be investigated to enhance its therapeutic effects.

Synthesis Methods

Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate has been synthesized using various methods. One of the most commonly used methods involves the reaction of 2-aminobenzothiazole with ethyl acetoacetate in the presence of acetic anhydride and pyridine to yield ethyl 2-(1,3-benzothiazol-2-ylamino)-3-oxobutanoate. This intermediate is then reacted with dimethyl malonate in the presence of sodium ethoxide to yield this compound. Other methods involve the use of different starting materials and reagents, but the overall strategy involves the condensation of a 2-aminobenzothiazole derivative with a diethyl malonate derivative.

Scientific Research Applications

Dimethyl 1-(1,3-benzothiazol-2-ylamino)-4-oxo-1,4-dihydropyridine-3,5-dicarboxylate has potential applications in scientific research, particularly in the field of medicinal chemistry. Dihydropyridine derivatives, including this compound, have been shown to exhibit various pharmacological properties, such as calcium channel blocking activity, antioxidant activity, and anti-inflammatory activity. This compound has been studied for its potential as a therapeutic agent for various diseases, including cancer, diabetes, and cardiovascular diseases. This compound has also been used in the development of new drugs and as a tool for studying biological processes.